Cas no 1443340-13-3 (3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol)

• Product Name: 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol
• CAS No: 1443340-13-3
• MF: C₁₂H₁₀ClFO₂
• MW: 240.658006191254
• MDL: MFCD07775348
• CID: 5180197
• Update Time: 2026-03-05

3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-(5-methylfuran-2-yl)methanol
• 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol

• MDL： MFCD07775348
• Inchi： 1S/C12H10ClFO2/c1-7-2-5-11(16-7)12(15)8-3-4-10(14)9(13)6-8/h2-6,12,15H,1H3
• InChI Key： IYWXKQQXQHGQDQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Cl)=C1)(C1=CC=C(C)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 309.4±37.0 °C at 760 mmHg

3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol

Comprehensive Overview of 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol (CAS No. 1443340-13-3)

3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol (CAS No. 1443340-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl furyl methanol derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the 5-methyl-2-furyl moiety, imparts unique chemical properties that make it valuable for various synthetic applications.

The molecular structure of 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol features a hydroxyl group attached to a carbon atom that bridges the 3-chloro-4-fluorophenyl and 5-methyl-2-furyl groups. This structural arrangement enhances its reactivity, making it a useful intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given the increasing demand for novel therapeutics and agrochemicals.

One of the key reasons for the growing interest in 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol is its role in the development of small-molecule inhibitors. These inhibitors are critical in targeting specific enzymes or receptors involved in diseases such as cancer and metabolic disorders. The compound's ability to modulate biological pathways has made it a subject of study in medicinal chemistry and drug design.

In addition to its pharmaceutical applications, 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol is also explored in material science. Its unique electronic properties, derived from the halogenated phenyl and furan groups, make it a candidate for developing advanced polymers and coatings. The compound's stability and solubility profile further enhance its utility in industrial applications.

The synthesis of 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol typically involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions. These methods ensure high purity and yield, which are essential for research and commercial purposes. Recent advancements in green chemistry have also led to more sustainable synthesis routes, aligning with the global push for environmentally friendly processes.

Market trends indicate a rising demand for 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol, driven by its applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. The compound's CAS No. 1443340-13-3 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

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In conclusion, 3-Chloro-4-fluorophenyl-(5-methyl-2-furyl)methanol (CAS No. 1443340-13-3) is a compound of significant scientific and commercial interest. Its unique structural features and broad applicability make it a valuable asset in pharmaceutical research, agrochemical development, and material science. As research continues to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow even further.